Cas no 1903362-38-8 (tert-butyl N-[2-(3-fluorophenyl)-3-hydroxypropyl]carbamate)

• Product Name: tert-butyl N-[2-(3-fluorophenyl)-3-hydroxypropyl]carbamate
• CAS No: 1903362-38-8
• MF: C₁₄H₂₀FNO₃
• MW: 269.31190776825
• CID: 5984774
• PubChem ID: 77904518
• Update Time: 2025-06-14

tert-butyl N-[2-(3-fluorophenyl)-3-hydroxypropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1903362-38-8
• EN300-3616051
• tert-butyl N-[2-(3-fluorophenyl)-3-hydroxypropyl]carbamate

• Inchi： 1S/C14H20FNO3/c1-14(2,3)19-13(18)16-8-11(9-17)10-5-4-6-12(15)7-10/h4-7,11,17H,8-9H2,1-3H3,(H,16,18)
• InChI Key： DCVFYZSFQBITTK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(CO)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.14272166g/mol
• Monoisotopic Mass: 269.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[2-(3-fluorophenyl)-3-hydroxypropyl]carbamate

tert-butyl N-[2-(3-fluorophenyl)-3-hydroxypropyl]carbamate (CAS No. 1903362-38-8): A Comprehensive Overview

In the realm of pharmaceutical and organic chemistry, tert-butyl N-[2-(3-fluorophenyl)-3-hydroxypropyl]carbamate (CAS No. 1903362-38-8) has garnered significant attention due to its versatile applications and unique structural properties. This compound, often abbreviated as tert-butyl carbamate derivative, is a key intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development. Its molecular structure, featuring a fluorophenyl moiety and a hydroxypropyl group, makes it a valuable building block for designing compounds with enhanced pharmacokinetic profiles.

The 3-fluorophenyl group in tert-butyl N-[2-(3-fluorophenyl)-3-hydroxypropyl]carbamate is a critical functional element, contributing to the compound's ability to interact with biological targets. Fluorination is a common strategy in medicinal chemistry to improve metabolic stability and binding affinity, which aligns with current trends in precision medicine and targeted drug delivery. Researchers are increasingly exploring fluorinated compounds like this one to address challenges in CNS drug development and enzyme inhibition, areas where AI-driven drug design and computational chemistry are revolutionizing traditional approaches.

From a synthetic perspective, tert-butyl N-[2-(3-fluorophenyl)-3-hydroxypropyl]carbamate is often utilized in peptide coupling reactions and protecting group strategies. The tert-butyloxycarbonyl (Boc) group is a cornerstone in organic synthesis, offering stability under acidic conditions while being easily removable when needed. This duality makes the compound a favorite among chemists working on peptide-based therapeutics or small-molecule inhibitors, topics frequently searched in academic and industrial databases.

The hydroxypropyl segment of the molecule further enhances its utility, enabling derivatization for prodrug design or solubility optimization. In the era of green chemistry, researchers are also investigating eco-friendly synthesis routes for such intermediates, leveraging catalytic methods and biocatalysis to reduce environmental impact. This aligns with growing public interest in sustainable pharmaceuticals and green manufacturing, as evidenced by rising search queries on these topics.

Analytical characterization of tert-butyl N-[2-(3-fluorophenyl)-3-hydroxypropyl]carbamate typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards, a hot topic in forums discussing GMP compliance and quality control in pharma. The compound's CAS No. 1903362-38-8 serves as a unique identifier in global chemical databases, facilitating collaboration across borders—a critical aspect in today's globalized research landscape.

In summary, tert-butyl N-[2-(3-fluorophenyl)-3-hydroxypropyl]carbamate exemplifies the intersection of structural ingenuity and practical applicability in modern chemistry. Its role in advancing drug discovery pipelines and material science continues to inspire innovation, making it a subject of enduring relevance in both academic and industrial settings.